Methanesulfonamide, N-[2-[(4-amino-3-methylphenyl)ethylamino]ethyl]-, sulfate (2:3)

• IUPAC Name: N-[2-(4-amino-N-ethyl-3-methylanilino)ethyl]methanesulfonamide;sulfuric acid
• InChI: InChI=1S/2C12H21N3O2S.3H2O4S/c2*1-4-15(8-7-14-18(3,16)17)11-5-6-12(13)10(2)9-11;3*1-5(2,3)4/h2*5-6,9,14H,4,7-8,13H2,1-3H3;3*(H2,1,2,3,4)
• InChI Key: NPDFXFLCEDDWEG-UHFFFAOYSA-N
• Canonical SMILES: CCN(CCNS(=O)(=O)C)C1=CC(=C(C=C1)N)C.CCN(CCNS(=O)(=O)C)C1=CC(=C(C=C1)N)C.OS(=O)(=O)O.OS(=O)(=O)O.OS(=O)(=O)O
• Molecular Formula: C24H48N6O16S5
• Related CAS: 92-09-1 (Parent)
• DSSTOX Substance ID: DTXSID2027882
• Molecular Weight: 837.0 g/mol
• Physical Description: Dry Powder; Liquid; Pellets or Large Crystals, Off-white to beige odorless crystalline solid; [Kodak MSDS]
• CAS RN: 25646-71-3, 24567-76-8

Description

“Methanesulfonamide, N-[2-[(4-amino-3-methylphenyl)ethylamino]ethyl]-, sulfate (2:3)” is the third in the series of color developing agents used in developing color films, commonly known as CD-3. It is chemically known as N-[2-[(4-Amino-3-methylphenyl)ethylamino]ethyl]methanesulfonamide Sesquisulfate Monohydrate.

Molecular Structure Analysis

The molecular structure of this compound can be represented by the SMILES notation: CCN(CCNS(=O)(=O)C)C1=CC(=C(C=C1)N)C.CCN(CCNS(=O)(=O)C)C1=CC(=C(C=C1)N)C.OS(=O)(=O)O.OS(=O)(=O)O.OS(=O)(=O)O. The molecular formula is C24H48N6O16S5 and the molar mass is 836.97 g·mol −1.

Chemical Reactions Analysis

In color development, after reducing a silver atom in a silver halide crystal, the oxidized developing agent combines with a color coupler to form a color dye molecule. CD-3 is used in many processes including VNF-1 and the E-6 process.

Scientific Research Applications

Photographic Color Development

Kodak CD-3 is primarily used as a color developing agent in photographic processing. It acts on chemically exposed silver halide in film to form metallic silver. . This reaction is crucial in the formation of the color image on photographic films.

Image Quality Optimization

In the field of image science, CD-3’s properties are leveraged to enhance the performance of high-speed inkjet writing systems. .

Secure Data Embedding

Kodak CD-3’s chemical properties can be utilized in digital printing processes to embed secure data. .

Functional Image Science

The compound is used in functional printing, which involves the placement of patterns onto substrates using various printing techniques. .

Silver Halide Solvent

CD-3 serves as a silver halide solvent in photographic development processes. .

pH Control in Photographic Processing

The pH levels during the development process are critical for the reaction of couplers. .

Preservative in Color Development

In addition to its role as a developing agent, CD-3 acts as a preservative. .

Contrast and Density Control

The concentration of CD-3 and other competing chemicals in the developer affects film contrast and density. .

Safety and Hazards

This compound is labeled with the signal word “Warning” and has hazard statements H302, H317, H410. These indicate that it is harmful if swallowed, may cause an allergic skin reaction, and is very toxic to aquatic life with long-lasting effects.

Mechanism of Action

Target of Action

The primary target of Kodak CD-3, also known as N-(2-((4-Amino-3-methylphenyl)(ethyl)amino)ethyl)methanesulfonamide sulfate (2:3), is the chemically exposed silver halide in the film .

Mode of Action

Kodak CD-3 acts on the chemically exposed silver halide to form metallic silver . This reaction is represented by the following equation :

AgX+CD−3→Ag+X−+CD−3oxAgX + CD-3 \rightarrow Ag + X^- + CD-3^{ox} AgX+CD−3→Ag+X−+CD−3ox

Where:

• $CD-3^{ox}$CD−3ox is the oxidized color developing agent

Biochemical Pathways

As the metallic silver image is formed, the oxidized color developing agent reacts with the color couplers in each of the three layers of the film to form colored dyes . The dyes form only at the sites where the image is being converted to metallic silver . This reaction can be represented by the following equation :

CD−3ox+coupler→Image dyeCD-3^{ox} + \text{coupler} \rightarrow \text{Image dye} CD−3ox+coupler→Image dye

Pharmacokinetics

While the term “pharmacokinetics” is typically used in the context of drug metabolism, in the context of Kodak CD-3, it refers to the compound’s behavior in the film development process. The oxidized developing agent also reacts with competing chemicals (CZA and sulfite) to form soluble by-products . These reactions can be represented by the following equations :

CD−3ox+CZA→Soluble dyeCD-3^{ox} + CZA \rightarrow \text{Soluble dye} CD−3ox+CZA→Soluble dye

CD−3ox+sulfite→Sulfonated CD-3 (soluble)CD-3^{ox} + \text{sulfite} \rightarrow \text{Sulfonated CD-3 (soluble)} CD−3ox+sulfite→Sulfonated CD-3 (soluble)

Result of Action

The result of the action of Kodak CD-3 is the formation of a positive silver image and colored dyes in the film . The colored dyes are formed only at the sites where the image is being converted to metallic silver .

Action Environment

The action of Kodak CD-3 is influenced by environmental factors such as the concentration of competing chemicals and pH. For example, the concentration of CZA and sulfite affects film contrast . High and low pH values affect the reaction of couplers differently .

Q & A

Q1: Were there any other chemicals that showed a more significant impact on the photographic developing process compared to Kodak CD-3?

A: Yes, the research indicates that while Kodak CD-3 had a limited impact on the photographic developing process, other chemicals played a more significant role []. Specifically, variations in pH, Citrazinic Acid, and Potassium Bromide concentrations showed significant effects on the characteristic curves of Ektacolor paper. These chemicals likely influence the activity of the developing agents and the overall chemical reactions involved in the developing process. This highlights the importance of understanding the interplay between different chemical components in a complex process like photographic development.